(2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine hydrochloride

• IUPAC Name: 2-methyl-N-[[4-(2-methylpropyl)phenyl]methyl]propan-1-amine;hydrochloride
• InChI: InChI=1S/C15H25N.ClH/c1-12(2)9-14-5-7-15(8-6-14)11-16-10-13(3)4;/h5-8,12-13,16H,9-11H2,1-4H3;1H
• InChI Key: TUIAGACWRGVDSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)CNCC(C)C.Cl
• Molecular Formula: C15H26ClN
• Molecular Weight: 255.82 g/mol

Description

2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine hydrochloride, also known as 2-MPPAHCl, is an organic compound that is used in a variety of scientific and laboratory experiments. It is a white, odorless, crystalline solid that is highly soluble in water and other polar solvents. This compound has been used in numerous research studies due to its unique properties and wide range of potential applications.

Scientific Research Applications

Imiquimod and Related Compounds

Imiquimod is a novel immune response modifier that activates the immune system through localized induction of cytokines. This activation does not stem from inherent antiviral or antiproliferative activity in vitro but through onsite stimulation and secretion of cytokines in vivo, demonstrating immunoregulatory, antiviral, antiproliferative, and antitumor activities. Imiquimod, insoluble in water, has been used topically to treat various skin disorders, highlighting its potential as an innovative agent for cutaneous diseases treatment (T. Syed, 2001).

Heterocyclic Aromatic Amines (HAAs)

HAAs, probable carcinogens, are primarily generated in meat products during thermal processing. Research has focused on analyzing, forming, and mitigating HAAs during food processing, emphasizing food safety from processing to dietary intake. Factors influencing HAA generation include processing temperature, time, and meat's chemical composition. However, mitigation strategies, such as natural or synthetic flavorings and antioxidant-rich marinades, have been explored to reduce HAAs' formation and improve dietary safety (Xiaoqian Chen et al., 2020).

Degradation of Nitrogen-Containing Compounds

Advanced oxidation processes (AOPs) have been effective in mineralizing nitrogen-containing compounds, including amines and dyes, which are resistant to conventional degradation processes. Ozone and Fenton processes are particularly reactive toward these compounds. The degradation of amines is highly sensitive to pH, and hybrid methods under optimized conditions offer synergistic effects for effective treatment of specific effluents, highlighting the importance of tailored treatment schemes for environmental safety (Akash P. Bhat & P. Gogate, 2021).